Cas no 21266-62-6 (1,3-Propanediamine,N1,N1-dibutyl-N3-9H-purin-6-yl-, hydrochloride (1:1))

• Product Name: 1,3-Propanediamine,N1,N1-dibutyl-N3-9H-purin-6-yl-, hydrochloride (1:1)
• CAS No: 21266-62-6
• MF: C₁₆H₂₉ClN₆
• MW: 340.894661664963
• CID: 289758
• PubChem ID: 519852
• Update Time: 2025-04-19

1,3-Propanediamine,N1,N1-dibutyl-N3-9H-purin-6-yl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine,N1,N1-dibutyl-N3-9H-purin-6-yl-, hydrochloride (1:1)
• N',N'-dibutyl-N-(7H-purin-6-yl)propane-1,3-diamine,hydrochloride
• 9H-Purine, 6(3-dibutylaminopropylamino)-, hydrochloride
• AC1LAT7Q
• NSC109841
• NSC-109841
• DTXSID70334167
• 21266-62-6

• Inchi： 1S/C16H28N6.ClH/c1-3-5-9-22(10-6-4-2)11-7-8-17-15-14-16(19-12-18-14)21-13-20-15;/h12-13H,3-11H2,1-2H3,(H2,17,18,19,20,21);1H
• InChI Key： PQWGKYFGKBTNRI-UHFFFAOYSA-N
• SMILES： Cl.N(CCCC)(CCCC)CCCNC1C2=C(N=CN2)N=CN=1

Computed Properties

• Exact Mass: 340.21400
• Monoisotopic Mass: 340.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 280
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 419.3°Cat760mmHg
• Flash Point: 207.4°C
• Refractive Index: 1.592
• PSA: 69.73000
• LogP: 3.93210